Cas no 2309460-15-7 (2-{[3-(3-Bromophenyl)-1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl]oxy}acetic acid)

• Product Name: 2-{[3-(3-Bromophenyl)-1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl]oxy}acetic acid
• CAS No: 2309460-15-7
• MF: C₁₇H₂₂BrNO₅
• MW: 400.264284610748
• CID: 6331977
• PubChem ID: 165739879
• Update Time: 2025-10-29

2-{[3-(3-Bromophenyl)-1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2309460-15-7
• EN300-7428329
• 2-{[3-(3-bromophenyl)-1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl]oxy}acetic acid
• 2-{[3-(3-Bromophenyl)-1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl]oxy}acetic acid

• Inchi： 1S/C17H22BrNO5/c1-16(2,3)24-15(22)19-8-7-17(11-19,23-10-14(20)21)12-5-4-6-13(18)9-12/h4-6,9H,7-8,10-11H2,1-3H3,(H,20,21)
• InChI Key： ITMHRYVPDBPSAO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(CN(C(=O)OC(C)(C)C)CC1)OCC(=O)O

Computed Properties

• Exact Mass: 399.06814g/mol
• Monoisotopic Mass: 399.06814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-{[3-(3-Bromophenyl)-1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl]oxy}acetic acid

Comprehensive Overview of 2-{[3-(3-Bromophenyl)-1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl]oxy}acetic acid (CAS No. 2309460-15-7)

2-{[3-(3-Bromophenyl)-1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl]oxy}acetic acid (CAS No. 2309460-15-7) is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound features a unique molecular structure, combining a pyrrolidine ring substituted with a 3-bromophenyl group and a tert-butoxycarbonyl (Boc) protecting group, further functionalized with an acetic acid moiety. Its structural complexity makes it a valuable intermediate in drug discovery, particularly for targeting enzyme inhibition and receptor modulation.

The growing interest in pyrrolidine derivatives and Boc-protected compounds stems from their versatility in medicinal chemistry. Researchers frequently search for "Boc-protected pyrrolidine synthesis" or "3-bromophenyl derivatives in drug design," highlighting the relevance of this compound. Its CAS No. 2309460-15-7 is often queried in databases like PubChem and Reaxys, underscoring its importance in academic and industrial settings.

One of the key advantages of 2-{[3-(3-Bromophenyl)-1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl]oxy}acetic acid is its role in peptide coupling reactions and prodrug development. The Boc group provides stability during synthetic processes, while the bromophenyl moiety offers opportunities for further functionalization via cross-coupling reactions. This aligns with current trends in "green chemistry" and "sustainable synthesis," as researchers seek efficient methods to reduce waste and improve yields.

In the context of AI-driven drug discovery, compounds like CAS No. 2309460-15-7 are increasingly valuable. Machine learning models often require well-characterized building blocks for virtual screening, and this compound's defined structure fits such needs. Queries like "pyrrolidine-based scaffolds for AI drug design" reflect this intersection of chemistry and technology.

From a synthetic perspective, the acetic acid side chain in 2-{[3-(3-Bromophenyl)-1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl]oxy}acetic acid enables conjugation with amines or alcohols, making it useful for creating bioconjugates or prodrugs. This property is particularly relevant in "targeted drug delivery" systems, a hot topic in pharmaceutical research.

Quality control of CAS No. 2309460-15-7 is critical, with analytical techniques like HPLC, NMR, and mass spectrometry ensuring purity. Researchers often inquire about "analytical methods for Boc-protected compounds," emphasizing the need for reliable characterization data.

In summary, 2-{[3-(3-Bromophenyl)-1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl]oxy}acetic acid represents a multifaceted tool for modern chemistry. Its applications span from medicinal chemistry to materials science, driven by its adaptable structure and compatibility with cutting-edge research trends.